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Compound of Interest

Compound Name: 4-cyclohexylbutan-1-ol

Cat. No.: B1346702

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
cyclohexylbutan-1-ol (CAS No. 4441-57-0). Adherence to these protocols is crucial to ensure
laboratory safety and maintain the integrity of the compound for research and development

purposes.

Chemical and Physical Properties

4-Cyclohexylbutan-1-ol is a combustible liquid that requires careful handling to prevent
ignition and ensure stability.[1] Its key physical and chemical properties are summarized in the
table below for easy reference.
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Property Value Source

CAS Number 4441-57-0 [21[31[41[5]
Molecular Formula C10H200 [21[31[4][6][71(8]
Molecular Weight 156.27 g/mol [2][3][4][6]
Appearance Liquid

Boiling Point 103-104 °C at 4 mmHg

Density 0.902 g/mL at 25 °C 9]

Flash Point 109.00 °C (228.2 °F) - closed ]

cup

Refractive Index

n20/D 1.466

[9]

Storage Class

Combustible liquids

Health and Safety Information

While specific toxicity data for 4-cyclohexylbutan-1-ol is not readily available, it is essential to
handle it with care, assuming it may present hazards upon exposure. The following are general
safety precautions.

Hazard Identification

Although some sources indicate no GHS classification, it should be treated as a potentially
hazardous substance. It is designated for research and development use only and not for
medicinal, household, or other uses.[9][10]

First Aid Measures

In case of accidental exposure, follow these first aid protocols:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1]
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o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
irritation persists, seek medical attention.[1][11]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek medical attention.[1]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the quality of 4-cyclohexylbutan-1-ol
and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 4-cyclohexylbutan-1-ol, the following PPE should be worn:
o Eye Protection: Safety glasses with side shields or goggles.
o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Personal Protective Equipment (PPE) Workflow
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Caption: Personal Protective Equipment Workflow.

Safe Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
vapors.[11]

o Keep the compound away from heat, sparks, open flames, and other ignition sources.[1][11]
No smoking in the handling area.[11]

e Avoid contact with skin and eyes.[11]
e Do not eat, drink, or smoke when using this product.[11]

» Use in accordance with good manufacturing and industrial hygiene practices.[11]

Storage Conditions

Proper storage is essential to prevent degradation and ensure safety.
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o Temperature: Store in a cool place.[10] Some suppliers recommend room temperature
storage.[3][4]

» Container: Keep the container tightly closed in a dry and well-ventilated place.[10][11]

» Incompatibilities: Avoid contact with strong acids, alkalis, or oxidizing agents.[11]
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Storage Protocol for 4-Cyclohexylbutan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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